molecular formula C10H14 B8637822 6,6-Diethyl-fulvene CAS No. 7301-16-8

6,6-Diethyl-fulvene

Cat. No. B8637822
CAS RN: 7301-16-8
M. Wt: 134.22 g/mol
InChI Key: XDCVKINZRQNSTP-UHFFFAOYSA-N
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Description

6,6-Diethyl-fulvene is a useful research compound. Its molecular formula is C10H14 and its molecular weight is 134.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6,6-Diethyl-fulvene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6,6-Diethyl-fulvene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

7301-16-8

Product Name

6,6-Diethyl-fulvene

Molecular Formula

C10H14

Molecular Weight

134.22 g/mol

IUPAC Name

5-pentan-3-ylidenecyclopenta-1,3-diene

InChI

InChI=1S/C10H14/c1-3-9(4-2)10-7-5-6-8-10/h5-8H,3-4H2,1-2H3

InChI Key

XDCVKINZRQNSTP-UHFFFAOYSA-N

Canonical SMILES

CCC(=C1C=CC=C1)CC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 22.00 g (332.8 mmol) of cyclopentadiene in 35 ml of methanol, 36.0 ml (665.1 mmol) of diethyl ketone and 28.0 ml (335.5 mmol) of pyrrolidine were added with ice cooling, followed by stirring at room temperature for one night. After the reaction solution was diluted with 200 ml of ether, 100 ml of water was added. The organic phase was separated, washed with water and a saturated saline solution, then dried over anhydrous magnesium sulfate and filtered. From the filtrate, the solvent was removed under reduced pressure to obtain a liquid. The liquid was subjected to vacuum distillation (78-83° C./4 mmHg) to obtain 36.50 g (271.94 mmol) of a yellow liquid (yield: 82%). The analyzed values are given below.
Quantity
22 g
Type
reactant
Reaction Step One
Quantity
36 mL
Type
reactant
Reaction Step One
Quantity
28 mL
Type
reactant
Reaction Step One
Quantity
35 mL
Type
solvent
Reaction Step One
Name
Quantity
200 mL
Type
solvent
Reaction Step Two
Name
Quantity
100 mL
Type
solvent
Reaction Step Two
Yield
82%

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